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Compound of Interest

Compound Name: Allyltriethylgermane

Cat. No.: B154255

Essential Safety and Handling Guide for
Allyltriethylgermane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Allyltriethylgermane. It is designed to be a primary resource for laboratory safety and
chemical handling, offering procedural guidance to ensure safe operational and disposal
practices.

Standard Operating Procedure for Allyltriethylgermane

1. Hazard Assessment

Allyltriethylgermane is an organogermanium compound. While specific toxicity data is limited,
it should be handled with caution, assuming it may be flammable, harmful if swallowed, in
contact with skin, or if inhaled. Organometallic compounds can also be reactive with water and
air.

2. Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The following should be worn at all times when
handling Allyltriethylgermane:
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e Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
required.[1] A face shield should be worn in addition to goggles when there is a significant

risk of splashing.[2]
o Skin Protection:

o Gloves: Chemically resistant gloves are essential. Nitrile or neoprene gloves are
recommended.[1] Always inspect gloves for tears or punctures before use.

o Lab Coat: A flame-resistant lab coat should be worn over personal clothing.

o Full Body Protection: For larger quantities or procedures with a higher risk of splashing,
chemical-resistant coveralls are recommended.[3][4]

o Respiratory Protection: All work with Allyltriethylgermane should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[2] If a fume hood is not available or if
there is a risk of exceeding exposure limits, a respirator may be required.[2][4]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[5]

Quantitative Data Summary

Property Value

Molecular Formula C9H20Ge

Appearance Colorless liquid

Boiling Point 65 - 66 °C / 149 - 150.8 °F[6]
Flash Point -21°C/-5.8 °F[6]

Specific Gravity 0.760[6]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[7][8] Seek immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.[7][8] Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air.[7][8] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9]

Spill and Leak Procedures:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as vermiculite or sand.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste containing Allyltriethylgermane must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste in clearly labeled, sealed containers.

Container Labeling: The label should include "Hazardous Waste," the name
"Allyltriethylgermane," and a description of the contents.

Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office.[10][11] Do not pour Allyltriethylgermane down the drain.[9]

Visual Safety Workflows
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The following diagrams illustrate the key workflows for safely handling and responding to
incidents involving Allyltriethylgermane.

Safe handling workflow for Allyltriethylgermane.
Emergency response plan for Allyltriethylgermane incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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